Cas no 2172476-06-9 (1-(3-methoxy-2-methylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(3-methoxy-2-methylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172476-06-9
• MF: C₁₃H₂₆N₄O
• MW: 254.371742725372
• CID: 5961911
• PubChem ID: 165599590
• Update Time: 2025-05-20

1-(3-methoxy-2-methylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-methylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595874
• [1-(3-methoxy-2-methylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172476-06-9

• Inchi： 1S/C13H26N4O/c1-10(2)5-6-13-12(7-14)15-16-17(13)8-11(3)9-18-4/h10-11H,5-9,14H2,1-4H3
• InChI Key： TULAOZCCWLNIBU-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(=C(CN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 254.21066147g/mol
• Monoisotopic Mass: 254.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-methoxy-2-methylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine

Professional Introduction to Compound with CAS No. 2172476-06-9 and Product Name: 1-(3-methoxy-2-methylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine

The compound identified by the CAS number 2172476-06-9 and the product name 1-(3-methoxy-2-methylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly its triazole ring and the presence of alkyl substituents, contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The triazole moiety in this compound is known for its stability and versatility, making it a valuable scaffold for designing bioactive molecules. The presence of both 3-methoxy-2-methylpropyl and 3-methylbutyl groups introduces steric hindrance and electronic effects that can influence the compound's interactions with biological targets. These structural elements are critical in determining its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential in the realm of neurological disorders. Preliminary studies have suggested that molecules containing the triazole ring may exhibit properties that make them effective in treating conditions such as Alzheimer's disease and Parkinson's disease. The specific arrangement of substituents in this compound could enhance its ability to cross the blood-brain barrier, a crucial factor for therapeutic efficacy in neurological applications. Furthermore, the alkyl chains may contribute to improved solubility and bioavailability, which are essential for drug development.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. The introduction of the triazole ring is typically achieved through cycloaddition reactions, such as the Huisgen azide-alkyne cycloaddition. The subsequent functionalization with 3-methoxy-2-methylpropyl and 3-methylbutyl groups requires careful selection of reagents and catalysts to ensure high yield and purity. Advanced techniques in synthetic chemistry, including flow chemistry and microwave-assisted synthesis, have been employed to optimize these processes.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have been used to predict binding affinities and interactions with potential biological targets. These simulations provide valuable insights into how the structure of the molecule influences its biological activity. By leveraging computational tools, researchers can design derivatives with enhanced properties without extensive experimental trials.

The potential applications of this compound extend beyond neurological disorders. Research indicates that it may also exhibit antimicrobial and anti-inflammatory properties. The unique combination of functional groups makes it a versatile scaffold for further derivatization, allowing for the creation of libraries of compounds with tailored biological activities. High-throughput screening (HTS) techniques are being employed to rapidly identify derivatives with promising therapeutic profiles.

In clinical settings, the development of new drugs relies heavily on robust preclinical data to support their safety and efficacy. Preclinical studies using cell-based assays and animal models have begun to explore the potential benefits of this compound. Initial results suggest that it may modulate key signaling pathways involved in disease progression. However, further research is needed to fully elucidate its mechanism of action and long-term effects.

The regulatory landscape for pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before they can be approved for human use. Regulatory agencies such as the FDA and EMA have stringent guidelines that must be followed during preclinical and clinical trials. The data generated from these studies will be critical in determining whether this compound progresses to human clinical trials.

From an industrial perspective, the production scalability of this compound is an important consideration for its commercial viability. Process optimization efforts are underway to develop cost-effective synthetic routes that can be scaled up for large-scale manufacturing. Green chemistry principles are being integrated into these processes to minimize environmental impact while maintaining high yields.

The scientific community continues to explore new frontiers in drug discovery, leveraging interdisciplinary approaches to address unmet medical needs. Collaborations between academic researchers, pharmaceutical companies, and biotech firms are essential for translating basic research into tangible therapeutic solutions. This compound represents a promising candidate that could benefit from such collaborative efforts.